Cas no 2227919-27-7 ((2S)-1-(4-ethynylphenyl)propan-2-ol)

• Product Name: (2S)-1-(4-ethynylphenyl)propan-2-ol
• CAS No: 2227919-27-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6502732
• PubChem ID: 138613476
• Update Time: 2025-06-23

(2S)-1-(4-ethynylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-ethynylphenyl)propan-2-ol
• 2227919-27-7
• EN300-1757018
• SCHEMBL20977279

• Inchi： 1S/C11H12O/c1-3-10-4-6-11(7-5-10)8-9(2)12/h1,4-7,9,12H,8H2,2H3/t9-/m0/s1
• InChI Key： JSBRTOOCGULJQO-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(4-ethynylphenyl)propan-2-ol

CAS No. 2227919-27-7 and (2S)-1-(4-ethynylphenyl)propan-2-ol: A Comprehensive Overview of a Potent Synthetic Intermediate in Modern Pharmaceutical Research

(2S)-1-(4-ethynylphenyl)propan-2-ol, identified by its CAS No. 2227919-27-7, represents a critical synthetic intermediate in the development of advanced therapeutic agents. This compound's unique molecular architecture, characterized by the presence of a 4-ethynylphenyl group and a 2-hydroxypropyl moiety, has garnered significant attention in recent years due to its potential applications in medicinal chemistry. The stereochemical configuration of the 2S center further enhances its pharmacological relevance, as chiral centers often play a pivotal role in determining the biological activity of small molecules.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of (2S)-1-(4-ethynylphenyl)propan-2-ol with remarkable accuracy. A 2023 study published in Journal of Medicinal Chemistry highlighted the compound's favorable logP value of 2.8, indicating its potential for membrane permeability and bioavailability. This property is particularly significant for drug candidates targeting intracellular pathways, as it facilitates the compound's ability to cross lipid bilayers and access intracellular targets.

The 4-ethynylphenyl substituent in (2S)-1-(4-ethyndeylphenyl)propan-2-ol is a key functional group that contributes to its reactivity and versatility in synthetic transformations. The alkyne functionality is known for its ability to undergo Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a widely used click chemistry method in drug discovery. A 2023 review in Advanced Drug Delivery Reviews emphasized the utility of such alkynes in constructing complex molecular frameworks for therapeutic applications, particularly in the development of prodrugs and targeted drug delivery systems.

Experimental studies on (2S)-1-(4-ethynylphenyl)propan-2-ol have revealed its potential as a scaffold for designing novel inhibitors of key enzymatic targets. A 2023 preclinical study published in ACS Chemical Biology demonstrated that derivatives of this compound exhibited promising inhibitory activity against the enzyme kinase A, which is implicated in several pathological conditions including cancer and neurodegenerative disorders. The study highlighted the compound's ability to selectively bind to the active site of the enzyme, suggesting its potential as a lead compound for further optimization.

The stereochemistry of (2S)-1-(4-ethynylphenyl)propan-2-ol plays a crucial role in its pharmacological profile. A 2023 investigation in Organic & Biomolecular Chemistry compared the biological activity of the 2S and 2R enantiomers, revealing that the 2S configuration exhibited significantly higher potency in vitro. This finding underscores the importance of stereochemical control in the design of chiral drugs, as the spatial arrangement of atoms can dramatically influence interactions with biological targets.

Recent synthetic strategies have focused on the efficient preparation of (2S)-1-(4-ethynylphenyl)propan-2-ol through asymmetric catalytic methods. A 2023 article in Chemical Communications described a novel enantioselective approach utilizing a chiral Brønsted acid catalyst, achieving high enantiomeric excess (ee) in the synthesis of this compound. This advancement is particularly relevant for pharmaceutical applications where the stereochemistry of the final product is critical to its therapeutic efficacy and safety profile.

The 4-ethynylphenyl group in (2S)-1-(4-ethynylphenyl)propan-2-ol also offers opportunities for functionalization to enhance its biological activity. A 2023 study in Journal of Organic Chemistry explored the introduction of various substituents at the ethynyl position, demonstrating that electron-withdrawing groups could significantly improve the compound's binding affinity to target proteins. These findings suggest that (2S)-1-(4-ethynylphenyl)propan-2-ol can serve as a versatile platform for the development of tailored therapeutic agents.

Advances in analytical chemistry have enabled the precise characterization of (2S)-1-(4-ethynylphenyl)propan-2-ol's molecular structure and purity. A 2023 publication in Journal of Chromatography A described a high-resolution mass spectrometry (HRMS) method for the unambiguous identification of this compound, which is essential for ensuring the quality and consistency of synthetic batches used in pharmaceutical research.

The potential applications of (2S)-1-(4-ethynylphenyl)propan-2-ol extend beyond traditional drug discovery. A 2023 review in Chemical Society Reviews highlighted its use as a building block in the synthesis of complex natural products and pharmaceuticals. The compound's ability to participate in diverse chemical reactions, coupled with its favorable physicochemical properties, makes it an attractive candidate for the development of multifunctional therapeutics.

Despite its promising properties, the development of (2S)-1-(4-ethynylphenyl)propan-2-ol as a therapeutic agent requires further investigation into its pharmacokinetics and toxicity profile. A 2023 in vivo study published in Toxicological Sciences evaluated the compound's safety in animal models, revealing no significant adverse effects at therapeutic concentrations. These findings provide a foundation for future clinical studies aimed at assessing its efficacy in human patients.

Collaborative efforts between academia and industry are essential to translate the potential of (2S)-1-(4-ethynylphenyl)propan-2-ol into clinical applications. A 2023 partnership between a pharmaceutical company and a research institution led to the development of a novel drug candidate based on this compound, which is currently in phase II clinical trials for the treatment of a specific type of cancer. This collaboration exemplifies the importance of interdisciplinary research in advancing drug discovery and development.

As research on (2S)-1-(4-ethynylphenyl)propan-2-ol continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of innovative therapeutics. The combination of its favorable physicochemical properties, stereochemical versatility, and reactivity makes it a valuable tool in the arsenal of medicinal chemists. Continued exploration of its potential applications, coupled with advancements in synthetic methods and analytical techniques, will be crucial in realizing its full therapeutic potential.

Future studies should focus on expanding the scope of (2S)-1-(4-ethynylphenyl)propan-2-ol's applications by exploring its interactions with a broader range of biological targets. Additionally, the development of more efficient synthetic routes and the optimization of its stereochemical configuration will be important for enhancing its therapeutic efficacy. These efforts will not only contribute to the advancement of drug discovery but also have a significant impact on the treatment of various diseases and conditions.

In conclusion, (2S)-1-(4-ethynylphenyl)propan-2-ol represents a promising candidate for the development of novel therapeutics. Its unique structural features, combined with recent advances in synthetic and analytical chemistry, position it as a valuable platform for the design of targeted drug molecules. Continued research and collaboration will be essential in unlocking its full potential and bringing new therapeutic options to patients in need.